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Compound of Interest

Compound Name: 3-Chloropyridine-d4

Cat. No.: B3070127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the critical quality attributes found on a

Certificate of Analysis (CoA) for 3-Chloropyridine-d4. Understanding the data and the

underlying analytical methodologies is paramount for ensuring the accuracy and reliability of

research and development applications, particularly in quantitative mass spectrometry-based

assays.[1][2][3] 3-Chloropyridine-d4 serves as a valuable internal standard in such studies

due to its chemical and physical properties being nearly identical to its non-deuterated

counterpart.[1][4]

Core Quantitative Data
The quality of a deuterated standard is primarily defined by its isotopic and chemical purity.

These parameters are meticulously quantified and presented on the CoA. Below is a summary

of typical specifications for 3-Chloropyridine-d4.
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Parameter Specification

Isotopic Purity ≥ 98 atom % D

Chemical Purity ≥ 98%

Molecular Formula C₅D₄ClN

Molecular Weight 117.57 g/mol

CAS Number 1001003-95-7

Note: The data presented is a compilation of typical values from commercial suppliers.

Experimental Protocols
The certification of 3-Chloropyridine-d4 relies on a series of robust analytical methods to

verify its identity, purity, and isotopic enrichment.

Isotopic Purity Determination by Nuclear Magnetic
Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for determining the

isotopic purity of deuterated compounds. It provides site-specific information about the

deuterium incorporation.

Methodology:

Sample Preparation: A precise quantity of 3-Chloropyridine-d4 is dissolved in a suitable

deuterated solvent (e.g., Chloroform-d) and placed in an NMR tube.

Data Acquisition: ¹H NMR (Proton NMR) and/or ²H NMR (Deuterium NMR) spectra are

acquired. For ¹H NMR, the absence or significant reduction of signals at the positions where

deuterium atoms are expected confirms successful deuteration.

Data Analysis: The isotopic purity is calculated by comparing the integral of the residual

proton signals in the deuterated compound to the integral of a known internal standard or by

direct integration of the deuterium spectrum.
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Chemical Purity Assessment by Gas Chromatography-
Mass Spectrometry (GC-MS)
Gas Chromatography (GC) is employed to separate volatile and semi-volatile compounds,

making it an ideal method for assessing the chemical purity of 3-Chloropyridine-d4.

Methodology:

Sample Preparation: A dilute solution of the 3-Chloropyridine-d4 is prepared in a volatile

organic solvent.

Chromatographic Separation: The sample is injected into the GC system, where it is

vaporized and carried by an inert gas through a chromatographic column. The column

separates the analyte from any impurities based on their boiling points and interactions with

the stationary phase.

Detection and Quantification: As the separated components elute from the column, they are

detected by a mass spectrometer (MS). The MS provides mass information, confirming the

identity of the main peak as 3-Chloropyridine-d4 and identifying any impurities. The

chemical purity is determined by calculating the area percentage of the main peak relative to

the total area of all peaks in the chromatogram.

Identity Confirmation by High-Resolution Mass
Spectrometry (HR-MS)
HR-MS is a powerful tool for confirming the exact mass of the deuterated molecule, which

further validates its identity and isotopic enrichment.

Methodology:

Sample Infusion: A solution of the 3-Chloropyridine-d4 is directly infused into the high-

resolution mass spectrometer.

Mass Analysis: The instrument measures the mass-to-charge ratio (m/z) of the molecular ion

with high precision.
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Data Verification: The experimentally measured exact mass is compared to the theoretically

calculated exact mass of 3-Chloropyridine-d4 (C₅D₄ClN). A close correlation between the

measured and theoretical mass confirms the identity and elemental composition of the

compound.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the certification of a deuterated standard

like 3-Chloropyridine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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